Toll-like Receptor (TLR) Inhibitor
  • Trimebutine
    Trimebutine
    • Cat. No.:
    • B001183
    • CAS No.:
    • 39133-31-8
    • Molecular Formula:
    • C22H29NO5
    • Molecular Weight:
    • 387.5 g/mol
    Description
    3,4,5-trimethoxybenzoic acid [2-(dimethylamino)-2-phenylbutyl] ester is a trihydroxybenzoic acid.
    Trimebutine is a spasmolytic agent that regulates intestinal and colonic motility and relieves abdominal pain ...
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  • Pamidronic Acid
    Pamidronic Acid
    • Cat. No.:
    • B017006
    • CAS No.:
    • 40391-99-9
    • Molecular Formula:
    • C3H11NO7P2
    • Molecular Weight:
    • 235.07 g/mol
    Description
    Pamidronate is a phosphonoacetic acid.
    Pamidronic acid is a second generation, nitrogen containing bisphosphonate similar to [neridronic acid] and [alendronic acid]. Pamidronic acid was first described in the...
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  • CU-Cpt22
    CU-Cpt22
    • Cat. No.:
    • B606832
    • CAS No.:
    • Molecular Formula:
    • C19H22O7
    • Molecular Weight:
    • 362.4 g/mol
    Description
    CU CPT 22 is an antagonist of toll-like receptor 1 (TLR1) and TLR2 heterodimers (TLR1/TLR2;  Ki = 0.41 µM). It inhibits nitric oxide (NO) production induced by the TLR2 agonist Pam3CSK4 in RAW 264.7 cells (...
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  • CU-CPT 4a
    CU-CPT 4a
    • Cat. No.:
    • B606833
    • CAS No.:
    • Molecular Formula:
    • C18H13ClFNO3S
    • Molecular Weight:
    • 377.8 g/mol
    Description
    CU-CPT4a is a toll-like receptor 3 (TLR3) antagonist (IC50 = 3.44 µM). It is selective for TLR3 over TLR4, TLR2/6, TLR1/2, and TLR7 at 27 µM. CU-CPT4a inhibits dsRNA binding to TLR3 with a Ki value of 2.96 µM in...
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  • Nalmefene
    Nalmefene
    • Cat. No.:
    • B1676920
    • CAS No.:
    • 55096-26-9
    • Molecular Formula:
    • C21H25NO3
    • Molecular Weight:
    • 339.4 g/mol
    Description

    Nalmefene is a synthetic compound classified as an opioid antagonist, specifically a derivative of naltrexone, first discovered in 1975. It is notable for its unique pharmacological profile, acting as a poten...

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  • Resatorvid
    Resatorvid
    • Cat. No.:
    • B1680526
    • CAS No.:
    • 243984-11-4
    • Molecular Formula:
    • C15H17ClFNO4S
    • Molecular Weight:
    • 361.8 g/mol
    Description
    Resatorvid is an investigational compound designed for the treatment of severe sepsis.
    RESATORVID is a small molecule drug with a maximum clinical trial phase of III (across all indications) and has 2 investi...
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  • Tlr9-IN-1
    Tlr9-IN-1
    • Cat. No.:
    • B10857067
    • CAS No.:
    • Molecular Formula:
    • C23H31N7O
    • Molecular Weight:
    • 421.5 g/mol
    Description
    Tlr9-IN-1 is a useful research compound. Its molecular formula is C23H31N7O and its molecular weight is 421.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Tlr9-IN-1 suitable for many rese...
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  • KBD4466
    KBD4466
    • Cat. No.:
    • B15609984
    • CAS No.:
    • Molecular Formula:
    • C24H23F3N6O
    • Molecular Weight:
    • 468.5 g/mol
    Description
    KBD4466 is a useful research compound. Its molecular formula is C24H23F3N6O and its molecular weight is 468.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality KBD4466 suitable for many resear...
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  • ABR-238901
    ABR-238901
    • Cat. No.:
    • B15610510
    • CAS No.:
    • Molecular Formula:
    • C11H9BrClN3O4S
    • Molecular Weight:
    • 394.63 g/mol
    Description
    ABR-238901 is a useful research compound. Its molecular formula is C11H9BrClN3O4S and its molecular weight is 394.63 g/mol. The purity is usually 95%.
    BenchChem offers high-quality ABR-238901 suitable for m...
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  • AT791
    AT791
    • Cat. No.:
    • B15614096
    • CAS No.:
    • Molecular Formula:
    • C23H31N3O3
    • Molecular Weight:
    • 397.5 g/mol
    Description
    AT791 is a useful research compound. Its molecular formula is C23H31N3O3 and its molecular weight is 397.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality AT791 suitable for many research ap...
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